Cas no 2229588-98-9 (methyl 2-hydroxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetate)

• Product Name: methyl 2-hydroxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetate
• CAS No: 2229588-98-9
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 5876300
• PubChem ID: 165968609
• Update Time: 2025-10-25

methyl 2-hydroxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetate
• EN300-1767545
• 2229588-98-9

• Inchi： 1S/C11H14O3S/c1-14-11(13)10(12)8-6-15-9-5-3-2-4-7(8)9/h6,10,12H,2-5H2,1H3
• InChI Key： DMYGHDLDHUQXEC-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OC)O)C2=C1CCCC2

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 2-hydroxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetate

Compound CAS No. 2229588-98-9: Methyl 2-Hydroxy-2-(4,5,6,7-Tetrahydro-1-Benzothiophen-3-Yl)Acetate

The compound with CAS No. 2229588-98-9, commonly referred to as methyl 2-hydroxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetate, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique benzothiophene ring system, which is partially hydrogenated to form a tetrahydrobenzothiophene structure. The presence of a hydroxyl group and a methyl ester further enhances its functional diversity, making it a versatile building block for various chemical applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. Researchers have explored its ability to act as a precursor for the synthesis of novel polymers and low-dimensional materials. For instance, the hydroxyl group in the molecule can be utilized for controlled polymerization reactions, leading to the formation of high-performance polymers with tailored properties. Additionally, the benzothiophene core has been shown to exhibit interesting electronic properties, making it a candidate for applications in optoelectronic devices.

The synthesis of methyl 2-hydroxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the hydrothiolation of an appropriate alkyne derivative followed by selective oxidation and esterification steps. This method ensures high yields and excellent control over the stereochemistry of the product.

In terms of biological applications, this compound has been investigated for its potential as a drug delivery agent. The hydroxyl group can be functionalized with various bioactive molecules, enabling targeted delivery systems. Furthermore, its ability to form stable complexes with metal ions has opened avenues for its use in metallo-drug design and coordination chemistry.

From a structural perspective, the molecule's tetrahydrobenzothiophene framework provides a rigid yet flexible scaffold that can accommodate various substituents. This feature is particularly advantageous in drug design where molecular flexibility plays a critical role in bioavailability and efficacy.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the benzothiophene core exhibits significant π-conjugation effects, which could be exploited in designing new materials for energy storage applications such as batteries and supercapacitors.

In summary, methyl 2-hydroxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetate (CAS No. 2229588-98) is a multifaceted compound with promising applications across diverse fields. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in materials science and drug discovery.